Cas no 131179-08-3 (7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester)
131179-08-3 structure
Product Name:7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester
CAS No:131179-08-3
MF:C8H13NO2
MW:155.194322347641
CID:225675
PubChem ID:145605
Update Time:2025-04-19
7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester
- methyl 7-azabicyclo[2.2.1]heptane-7-carboxylate
- 7-Azabicyclo(2.2.1)heptane-7-carboxylic acid, methyl ester
- 131179-08-3
- DTXSID20156932
- 7-Azabicyclo[2.2.1]heptane-7-carboxylic acid, methyl ester
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- Inchi: 1S/C8H13NO2/c1-11-8(10)9-6-2-3-7(9)5-4-6/h6-7H,2-5H2,1H3
- InChI Key: VYMRJKGRCMURSL-UHFFFAOYSA-N
- SMILES: O(C)C(N1C2CCC1CC2)=O
Computed Properties
- Exact Mass: 155.09469
- Monoisotopic Mass: 155.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.159
- Boiling Point: 219.4°C at 760 mmHg
- Flash Point: 86.5°C
- Refractive Index: 1.512
- PSA: 29.54
7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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